tert-butyl 4-[({2-methylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2-methylimidazo[1,2-b]pyridazin-6-yl)oxymethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H26N4O3/c1-13-11-22-15(19-13)5-6-16(20-22)24-12-14-7-9-21(10-8-14)17(23)25-18(2,3)4/h5-6,11,14H,7-10,12H2,1-4H3
• InChI Key: GBHMAHNTJAFBEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)C=CC(=N2)OCC3CCN(CC3)C(=O)OC(C)(C)C
• Molecular Formula: C18H26N4O3
• Molecular Weight: 346.4 g/mol

Description

The compound is a derivative of piperazine, which is a common building block in the synthesis of many pharmaceuticals and other organic compounds. The tert-butyl group and the carboxylate group suggest that this compound could be an ester. The presence of the imidazo[1,2-b]pyridazin group indicates that this compound might have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Piperazine derivatives can undergo a variety of reactions, including substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its exact structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

Target of Action

Similar compounds have been shown to targetPantothenate synthetase of Mycobacterium tuberculosis (Mtb) . This enzyme plays a crucial role in the biosynthesis of coenzyme A, a vital cofactor in numerous metabolic reactions.

Biochemical Pathways

The compound potentially affects the Coenzyme A biosynthesis pathway by inhibiting Pantothenate synthetase . Coenzyme A is involved in various biochemical pathways, including the TCA cycle and fatty acid metabolism. Therefore, the inhibition of its synthesis could have significant downstream effects on these metabolic processes.

Pharmacokinetics

Similar compounds have been designed with in silico admet prediction, suggesting that they may have favorable absorption, distribution, metabolism, and excretion properties .

Result of Action

The inhibition of Pantothenate synthetase by this compound could lead to a decrease in the levels of coenzyme A, disrupting various metabolic processes and potentially leading to the death of the pathogen .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

The future research directions for this compound could include further exploration of its synthesis and characterization, investigation of its biological activity, and development of derivatives with improved properties.